CID 78067939

• Molecular Formula: C8H19O5PSi
• Molecular Weight: 254.29 g/mol
• InChI: InChI=1S/C8H19O5PSi/c1-5-12-14(9,13-6-2)7-15-8(10-3)11-4/h8H,5-7H2,1-4H3
• InChI Key: LKLMOSMQYDTPQF-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C[Si]C(OC)OC)OCC

Description

The compound identified as “CID 78067939” is a chemical entity listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of CID 78067939 involves specific synthetic routes and reaction conditions. The methods may include subjecting triglyceride or condensation polymer containing matter to mechanical processing in the presence of a nucleophile . This process ensures the formation of the desired compound with high purity and yield.

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure consistency and efficiency. The methods used in industrial settings are designed to maximize yield while minimizing costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

CID 78067939 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and pressures to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield carboxylic acids, while reduction reactions may produce alcohols.

Scientific Research Applications

CID 78067939 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Employed in biological studies to understand cellular mechanisms and interactions.

Medicine: Investigated for its potential therapeutic applications, including drug development and disease treatment.

Industry: Utilized in the production of various industrial products, including polymers and specialty chemicals.

Mechanism of Action

The mechanism of action of CID 78067939 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in cellular processes and functions. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .